SR-31747 free base
SR-31747 free base
SR-31747 is a new sigma ligand with immunosuppressive properties.
Brand Name:
Vulcanchem
CAS No.:
132173-06-9
VCID:
VC0007182
InChI:
InChI=1S/C23H34ClN/c1-2-25(21-13-7-4-8-14-21)17-9-10-19-15-16-22(23(24)18-19)20-11-5-3-6-12-20/h9-10,15-16,18,20-21H,2-8,11-14,17H2,1H3/b10-9-
SMILES:
CCN(CC=CC1=CC(=C(C=C1)C2CCCCC2)Cl)C3CCCCC3
Molecular Formula:
C₂₃H₃₄ClN
Molecular Weight:
360 g/mol
SR-31747 free base
CAS No.: 132173-06-9
Inhibitors
VCID: VC0007182
Molecular Formula: C₂₃H₃₄ClN
Molecular Weight: 360 g/mol
CAS No. | 132173-06-9 |
---|---|
Product Name | SR-31747 free base |
Molecular Formula | C₂₃H₃₄ClN |
Molecular Weight | 360 g/mol |
IUPAC Name | N-[(Z)-3-(3-chloro-4-cyclohexylphenyl)prop-2-enyl]-N-ethylcyclohexanamine |
Standard InChI | InChI=1S/C23H34ClN/c1-2-25(21-13-7-4-8-14-21)17-9-10-19-15-16-22(23(24)18-19)20-11-5-3-6-12-20/h9-10,15-16,18,20-21H,2-8,11-14,17H2,1H3/b10-9- |
Standard InChIKey | MYKJVLTXPNIGOV-KTKRTIGZSA-N |
Isomeric SMILES | CCN(C/C=C\C1=CC(=C(C=C1)C2CCCCC2)Cl)C3CCCCC3 |
SMILES | CCN(CC=CC1=CC(=C(C=C1)C2CCCCC2)Cl)C3CCCCC3 |
Canonical SMILES | CCN(CC=CC1=CC(=C(C=C1)C2CCCCC2)Cl)C3CCCCC3 |
Description | SR-31747 is a new sigma ligand with immunosuppressive properties. |
Reference | [1]. Derocq JM, et al. In vivo inhibition of endotoxin-induced pro-inflammatory cytokines production by the sigma ligand SR 31747. J Pharmacol Exp Ther. 1995 Jan;272(1):224-30.[2]. Silve S, et al. The immunosuppressant SR 31747 blocks cell proliferation by inhibiting a steroid isomerase in Saccharomyces cerevisiae. Mol Cell Biol. 1996 Jun;16(6):2719-27. |
PubChem Compound | 6913112 |
Last Modified | Nov 11 2021 |
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